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Known Experimental Data on Albafuran A

The table below summarizes the key experimental findings for Albafuran A as a PTP1B inhibitor, isolated

from Morus bombycis [1].

Compound
Reported PTP1B
IC₅₀ (μM)

Inhibition Mechanism (vs. p-
NPP substrate)

Source
Organism

Albafuran A 13.8 μM Mixed-type Morus
bombycis

Other Identified
Compounds

2.7 - 13.8 μM Mixed-type Morus
bombycis

The IC₅₀ value represents the half-maximal inhibitory concentration, indicating the compound's potency. A

lower value signifies a more potent inhibitor. The mixed-type inhibition mechanism, determined via

Lineweaver-Burk plot analysis, suggests that Albafuran A can bind to both the free enzyme and the enzyme-

substrate complex, affecting both the binding affinity (Km) and the catalytic rate (Vmax) [1].
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The experimental data was generated through a bioassay-guided fractionation process, a common method

for discovering active compounds from natural sources [1]. The general workflow is illustrated below:

Start: Chloroform-soluble fraction
of Morus bombycis

Fractionate the extract

In vitro PTP1B
Inhibition Assay

Identify active fractions

 Guides further
fractionation

Isolate active compounds

Characterize compounds and
determine IC50/Kinetics

Click to download full resolution via product page

The key steps involved are:

In vitro PTP1B Inhibition Assay: The primary screen measured the ability of extract fractions and

isolated compounds to inhibit recombinant PTP1B enzyme activity. The reaction typically uses p-
nitrophenyl phosphate (p-NPP) as a synthetic substrate. Upon dephosphorylation by PTP1B, p-

NPP produces a yellow-colored product (p-nitrophenol) that can be quantified spectrophotometrically
to determine enzyme activity [1].

Kinetic Analysis (Lineweaver-Burk Plots): To determine the mechanism of inhibition, enzyme
activity was measured at varying concentrations of both the substrate (p-NPP) and the inhibitor
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(Albafuran A). The resulting data was plotted on a Lineweaver-Burk graph (double-reciprocal plot) to

discern the pattern of inhibition, which was identified as mixed-type for Albafuran A [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 4 Tech Support

https://www.smolecule.com/products/s623387?utm_src=pdf-body
https://www.smolecule.com/products/s623387?utm_src=pdf-body
https://www.academia.edu/11134827/Protein_tyrosine_phosphatase_1B_inhibitors_isolated_from_Morus_bombycis
https://www.smolecule.com/products/s623387?utm_src=pdf-custom-synthesis
https://www.academia.edu/11134827/Protein_tyrosine_phosphatase_1B_inhibitors_isolated_from_Morus_bombycis
https://www.smolecule.com/products/b623387#albafuran-a-selectivity-against-other-protein-tyrosine-phosphatases
https://www.smolecule.com/products/b623387#albafuran-a-selectivity-against-other-protein-tyrosine-phosphatases
https://www.smolecule.com/products/b623387#albafuran-a-selectivity-against-other-protein-tyrosine-phosphatases
https://www.smolecule.com/products/b623387#albafuran-a-selectivity-against-other-protein-tyrosine-phosphatases
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s623387?utm_src=pdf-bulk
https://www.smolecule.com/products/s623387?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 4 Tech Support

https://www.smolecule.com/products/s623387?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

